molecular formula C11H19NO3 B2667982 (2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid CAS No. 1608762-58-8

(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid

Cat. No. B2667982
CAS RN: 1608762-58-8
M. Wt: 213.277
InChI Key: OJXNSJRNAYHZJI-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid, also known as HMB, is a naturally occurring substance in the human body. It is a metabolite of the essential amino acid leucine and is produced during the process of protein synthesis. HMB has been found to have potential applications in the fields of nutrition, sports performance, and muscle wasting disorders.

Scientific Research Applications

Diastereoselective Synthesis

Diastereoselective synthesis techniques have been developed to produce enantiomerically pure compounds, including those structurally related to "(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid". For example, the diastereoselective alkylation of 3-aminobutanoic acid derivatives has been employed to obtain highly selective amino acid derivatives, which are valuable in medicinal chemistry and as building blocks for more complex molecules (Estermann & Seebach, 1988).

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution offers a pathway to achieve enantiomerically enriched compounds from racemic mixtures. This method's precision and environmental friendliness make it an attractive option for synthesizing complex molecules, including those related to the target compound (Estermann & Seebach, 1988).

Advanced Organic Synthesis

Advanced organic synthesis methods have been applied to create structurally complex and biologically relevant molecules. These include the synthesis of various amino acids and peptides that are crucial in understanding biological mechanisms and developing new therapeutic agents. Techniques such as asymmetric catalysis and stereoselective addition reactions are key to these advancements, showcasing the diverse applications of complex organic compounds in scientific research (Seebach & Estermann, 1987).

Implications in Medicinal Chemistry

The synthesis and application of compounds like "(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid" have significant implications in medicinal chemistry. By understanding the synthesis and functionalization of such molecules, researchers can design and develop novel therapeutic agents with improved efficacy and specificity for various diseases. This area of research is crucial for discovering new drugs and understanding the molecular basis of disease (Thaisrivongs et al., 1987).

properties

IUPAC Name

(2S)-2-(hex-5-enoylamino)-3-methylbutanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19NO3/c1-4-5-6-7-9(13)12-10(8(2)3)11(14)15/h4,8,10H,1,5-7H2,2-3H3,(H,12,13)(H,14,15)/t10-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJXNSJRNAYHZJI-JTQLQIEISA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)O)NC(=O)CCCC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)[C@@H](C(=O)O)NC(=O)CCCC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid

CAS RN

1608762-58-8
Record name (2S)-2-(hex-5-enamido)-3-methylbutanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.